N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide

• IUPAC Name: N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)propanediamide
• InChI: InChI=1S/C19H16N4O2S2/c1-10-20-14-7-12(3-5-16(14)26-10)22-18(24)9-19(25)23-13-4-6-17-15(8-13)21-11(2)27-17/h3-8H,9H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: HWCQWGPJDLFDMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CC(=O)NC3=CC4=C(C=C3)SC(=N4)C
• Molecular Formula: C19H16N4O2S2
• Molecular Weight: 396.5 g/mol

Description

N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide, also known as BMBTMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BMBTMA is a chelating agent that is widely used for the extraction and separation of metal ions.

Mechanism of Action

The mechanism of action of N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide involves the formation of a complex with metal ions through the coordination of the nitrogen and sulfur atoms in the benzothiazole and malonamide moieties. The resulting complex is typically more stable than the free metal ion, which allows for the efficient extraction and separation of metal ions from various sources.
Biochemical and Physiological Effects:
N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide has been shown to have low toxicity and is generally considered safe for use in laboratory experiments. However, studies have shown that N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide may have some biochemical and physiological effects. For example, N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide has been shown to inhibit the growth of some bacterial strains and may have potential antimicrobial properties.

Advantages and Limitations for Lab Experiments

N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide has several advantages for use in laboratory experiments. It is a highly selective chelating agent that can be used for the extraction and separation of specific metal ions. N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide is also relatively easy to synthesize and is commercially available. However, there are also some limitations to the use of N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide in laboratory experiments. For example, N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide may not be effective for the extraction of metal ions that are present in low concentrations.

Future Directions

There are several potential future directions for the research on N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide. One area of interest is the development of new analytical methods for the detection and quantification of metal ions using N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide as a chelating agent. Another area of interest is the potential use of N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide in biomedical research, such as the development of new drug delivery systems or the treatment of metal ion-related diseases. Additionally, there is potential for the use of N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide in environmental remediation, such as the removal of metal ions from contaminated soil or water.

Synthesis Methods

The synthesis of N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide involves the reaction of 2-mercaptobenzothiazole with malonamide in the presence of a catalyst. The reaction is typically carried out in an organic solvent such as ethanol or methanol. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide has been extensively studied for its potential applications in various fields such as environmental science, analytical chemistry, and biomedical research. N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide is commonly used as a chelating agent for the extraction and separation of metal ions from various sources such as water, soil, and biological samples. N,N'-bis(2-methyl-1,3-benzothiazol-5-yl)malonamide has also been used in the development of new analytical methods for the detection and quantification of metal ions.